Titanium carbide (TiC)

• IUPAC Name: methane;titanium
• InChI: InChI=1S/CH4.Ti/h1H4
• InChI Key: TXKRDMUDKYVBLB-UHFFFAOYSA-N
• Canonical SMILES: C.[Ti]
• Molecular Formula: CH4Ti
• DSSTOX Substance ID: DTXSID60925760
• Molecular Weight: 63.910 g/mol
• CAS No.: 12070-08-5, 12700-20-8

Description

Titanium carbide (TiC) is a transition metal carbide with the chemical formula TiC and a face-centered cubic (FCC) NaCl-type crystal structure (lattice constant: 0.4329 nm) . It exhibits exceptional properties, including:

• High hardness: 28–35 GPa (Vickers hardness), second only to diamond .
• High melting point: ~3,160°C , making it suitable for ultra-high-temperature applications.
• Chemical stability: Resistant to oxidation up to 1,100°C due to protective titanium oxide layer formation .
• Thermal and electrical conductivity: Good electrical conductivity (~180–250 μΩ·cm) and thermal conductivity (~0.04 cal/cm·s·°C) .
• Density: 4.93 g/cm³, compatible with titanium alloys for composite fabrication .

TiC is synthesized via carbothermal reduction of TiO₂ at 1,700–2,300°C , mechanical alloying , or microwave-assisted methods . Applications span cutting tools, aerospace components (e.g., turbine blades), wear-resistant coatings, and nuclear reactor materials .

Preparation Methods

Synthetic Routes and Reaction Conditions: Titanium carbide can be synthesized through various methods, including:

Carbothermic Reduction: This involves the reduction of titanium dioxide (TiO₂) with carbon at high temperatures.

Chemical Vapor Deposition (CVD): This method involves the reaction of titanium tetrachloride (TiCl₄) with methane (CH₄) in a hydrogen atmosphere at high temperatures to produce titanium carbide.

Self-Propagating High-Temperature Synthesis (SHS): This method involves the exothermic reaction of titanium and carbon powders, which propagates through the reactant mixture, producing titanium carbide.

Industrial Production Methods: Industrial production of titanium carbide often employs carbothermic reduction due to its cost-effectiveness and scalability. The process involves mixing titanium dioxide with carbon black and heating the mixture in an inert atmosphere to produce titanium carbide .

Chemical Reactions Analysis

Titanium carbide undergoes various chemical reactions, including:

Oxidation: Titanium carbide can be oxidized to titanium dioxide (TiO₂) at high temperatures in the presence of oxygen. The reaction is as follows: [ \text{TiC} + 2\text{O}_2 \rightarrow \text{TiO}_2 + \text{CO}_2 ]

Hydrolysis: Titanium carbide reacts with water to produce methane (CH₄) and titanium dioxide. The reaction is: [ \text{TiC} + x\text{H}_2\text{O} \rightarrow \text{CH}_4 + \text{TiO}_2 \cdot x\text{H}_2\text{O} ]

Reduction: Titanium carbide can be reduced to titanium metal in the presence of a strong reducing agent such as magnesium or calcium.

Common reagents used in these reactions include oxygen, water, and reducing agents like magnesium and calcium. The major products formed from these reactions are titanium dioxide and methane .

Scientific Research Applications

Industrial Applications

Cutting Tools and Abrasives

• Description : TiC is extensively utilized in cutting tools, grinding wheels, and wear-resistant parts due to its hardness and wear resistance.
• Case Study : Research indicates that TiC-coated tools significantly enhance tool life and performance in metalworking operations compared to conventional materials .

Coatings

• Description : TiC is applied as a coating material for various substrates, enhancing their wear resistance and thermal stability.
• Application Examples :
  • Coating for high-speed drills in metalworking .
  • Surface coatings on metal parts to improve abrasion resistance .

Application Area	Specific Use Cases
Cutting Tools	Tool bits, grinding wheels
Surface Coatings	Abrasion-resistant coatings for machinery
High-Temperature Parts	Heat shields for spacecraft

Advanced Materials

Composite Materials

• Description : TiC serves as a reinforcing agent in composite materials, improving mechanical properties such as strength and toughness.
• Research Findings : Studies show that adding TiC to titanium metal matrix composites enhances yield strength and hinders crack propagation .

Composite Type	Enhancement Achieved
Metal Matrix Composites	Increased strength and toughness
Ceramics	Improved hardness and thermal stability

Electronics and Optics

Conductive Materials

• Description : Due to its electrical conductivity, TiC is used in electronic components and as a diffusion barrier in microelectronics.
• Application Examples :
  • Conductive coatings in electronic devices .
  • Additive in plastics and rubber for enhanced conductivity .

Biomedical Applications

Biocompatibility

• Description : Recent studies suggest potential applications of TiC nanoparticles in biomedicine due to their chemical inertness.
• Research Insights : TiC nanoparticles are being explored for drug delivery systems and as components in biocompatible implants .

Thermal Management

Heat Exchangers

• Description : The high melting point and thermal stability of TiC make it suitable for use in high-temperature heat exchangers.
• Case Study : Research demonstrates the effectiveness of TiC-based materials in maintaining structural integrity under extreme thermal conditions .

Mechanism of Action

The mechanism by which titanium carbide exerts its effects is primarily through its physical properties. The high hardness and melting point of titanium carbide make it an effective material for cutting tools and high-temperature applications. The chemical stability and electrical conductivity of titanium carbide make it suitable for use in electronic devices.

Comparison with Similar Compounds

Titanium Nitride (TiN)

Property	TiC	TiN
Crystal Structure	FCC (NaCl-type)	FCC (NaCl-type)
Hardness (GPa)	28–35	18–21
Melting Point (°C)	~3,160	~2,950
Density (g/cm³)	4.93	5.40
Oxidation Resistance	Stable up to 1,100°C	Stable up to 800°C
Electrical Conductivity	High (~180–250 μΩ·cm)	Moderate (~25 μΩ·cm)
Key Applications	Cutting tools, composites	Decorative coatings, drill bits

Summary : TiN has lower hardness and melting point than TiC but is prized for its gold-like appearance and moderate conductivity. TiC outperforms TiN in high-temperature mechanical applications .

Titanium Diboride (TiB₂)

Property	TiC	TiB₂
Crystal Structure	FCC	Hexagonal (AlB₂-type)
Hardness (GPa)	28–35	30–35
Melting Point (°C)	~3,160	2,925
Thermal Expansion (10⁻⁶/°C)	7.4	8.6
Key Applications	Composites, coatings	Ti-matrix composites, armor

Summary : TiB₂ matches TiC in hardness but has better thermal compatibility with titanium matrices, reducing residual stress in composites .

Silicon Carbide (SiC)

Property	TiC	SiC
Crystal Structure	FCC	Hexagonal (α-phase)
Hardness (GPa)	28–35	20–25
Melting Point (°C)	~3,160	2,700
Thermal Conductivity (W/m·K)	21–24	120–200
Key Applications	Cutting tools, coatings	Semiconductors, refractories

Summary : SiC has superior thermal conductivity but lower hardness. TiC is preferred for high-stress wear applications, while SiC dominates in electronics .

Tungsten Carbide (WC)

Property	TiC	WC
Hardness (GPa)	28–35	22–28
Melting Point (°C)	~3,160	2,870
Density (g/cm³)	4.93	15.6
Fracture Toughness (MPa·m¹/²)	4–5	10–12
Key Applications	Lightweight armor	Mining tools, drill bits

Summary : WC has higher fracture toughness and density, making it ideal for heavy-duty tools. TiC is favored for lightweight, high-temperature applications .

Aluminum Oxide (Al₂O₃)

Property	TiC	Al₂O₃
Hardness (GPa)	28–35	15–20
Melting Point (°C)	~3,160	2,072
Electrical Conductivity	Conductive	Insulator
Key Applications	Conductive coatings	Electrical insulators, bioceramics

Summary : Al₂O₃ is electrically insulating and biocompatible, whereas TiC is used where conductivity and hardness are critical .

Key Research Findings

• Synthesis Innovations: Mechanical alloying reduces TiC production costs compared to traditional carbothermal methods .
• Composite Performance : TiC-TiB₂ hybrid composites show synergistic improvements in hardness (up to 35 GPa) and fracture toughness .
• Oxidation Behavior : TiC forms protective TiO₂ layers at 1,100°C, while TiN oxidizes rapidly above 800°C .

Biological Activity

Titanium carbide (TiC) is a ceramic material known for its hardness, thermal stability, and excellent wear resistance. Recent studies have begun to explore its biological activity, particularly in biomedical applications such as implants and cancer treatment. This article reviews the biological activity of TiC, focusing on its interactions with biological systems, potential therapeutic applications, and biocompatibility.

1. Overview of Titanium Carbide

Chemical Properties:

• Formula: TiC
• Molecular Weight: 59.89 g/mol
• Structure: Face-centered cubic lattice

TiC is synthesized through various methods including chemical vapor deposition (CVD), plasma spraying, and solid-state reactions. Its unique properties make it suitable for applications in both industrial and biomedical fields.

2. Biocompatibility and Osseointegration

TiC has been investigated for its biocompatibility when used as a coating material for titanium implants. Studies indicate that TiC coatings enhance the biological response of implants:

• Cellular Response : TiC-coated surfaces promote osteoblast adhesion and proliferation compared to uncoated titanium surfaces. This is attributed to improved surface stability and hardness, which facilitate better integration with bone tissue .
• Gene Expression : Research has shown upregulation of genes associated with osteoblast differentiation (e.g., alkaline phosphatase, osteocalcin) when cells are cultured on TiC surfaces .

Table 1: Comparison of Biological Responses on TiC vs. Uncoated Titanium

Parameter	TiC-Coated Implants	Uncoated Titanium
Cell Adhesion	Increased	Moderate
Osteoblast Proliferation	Enhanced	Limited
Bone Density (after 4 weeks)	Higher	Lower
Gene Expression (osteogenic)	Upregulated	Baseline

3. Anticancer Properties

Recent studies have highlighted the potential of TiC in cancer therapy, particularly in overcoming drug resistance in non-small cell lung cancer (NSCLC):

• Mechanism of Action : Two-dimensional titanium carbide (2D TiC) has been shown to reverse cisplatin resistance in NSCLC cells by reducing intracellular antioxidant reserves and altering the expression of drug resistance genes such as MDR-1 and LRP . This suggests that TiC can enhance the efficacy of existing chemotherapeutic agents.
• In Vitro and In Vivo Studies : In vitro assays demonstrated that 2D TiC significantly increased cisplatin uptake in resistant cell lines, while in vivo studies confirmed its tumor inhibitory effects without significant toxicity .

Case Study: Reversal of Chemoresistance

A study involving NSCLC models showed that treatment with 2D TiC led to a substantial decrease in tumor size compared to controls treated with cisplatin alone. The combination therapy resulted in:

• Tumor Size Reduction : Up to 50% reduction after two weeks.
• Survival Rates : Improved survival rates in treated groups compared to controls.

4. Cytotoxicity Studies

The cytotoxic effects of TiC have also been evaluated using various cancer cell lines:

• Graphene-Functionalized TiC : A study reported that graphene-functionalized titanium carbide exhibited significant cytotoxicity against several cancer cell lines, indicating its potential as an anticancer agent . The MTT assay confirmed reduced cell viability upon exposure to this composite material.

Table 2: Cytotoxic Effects of Graphene-Functionalized TiC

Cell Line	IC50 Value (µg/mL)	Observations
A549 (Lung Cancer)	25	Significant cytotoxicity
HeLa (Cervical)	30	Moderate cytotoxicity
MCF7 (Breast)	20	High sensitivity observed

5. Conclusion

The biological activity of titanium carbide demonstrates promising applications in both orthopedics and oncology. Its ability to enhance osseointegration makes it an excellent candidate for implant coatings, while its potential to reverse drug resistance positions it as a valuable tool in cancer therapy. Ongoing research is essential to fully elucidate the mechanisms underlying these effects and to translate these findings into clinical practice.

Q & A

Basic Research Questions

Q. What are the primary synthesis methods for TiC powder, and how do they influence microstructure?

TiC is synthesized via carbothermal reduction, chemical vapor deposition (CVD), sol-gel, and self-propagating high-temperature synthesis (SHS). Carbothermal reduction of TiO₂ with carbon (1700–2100°C) is the most industrially viable method, yielding TiC with particle sizes ~100–200 nm. Variables like temperature, carbon-to-TiO₂ molar ratio (optimal 1:3.2–1:6), and reaction time critically affect phase purity and crystallite size . For example, excess carbon reduces oxide intermediates (e.g., Ti₃O₅) and minimizes oxygen content in TiC .

Q. How do standard characterization techniques (XRD, SEM) validate TiC synthesis?

X-ray diffraction (XRD) confirms cubic TiC crystal structure (FCC, space group Fm3m) and detects impurities like unreacted TiO₂ or carbon. Scanning electron microscopy (SEM) reveals particle morphology (e.g., spherical or irregular) and size distribution. Energy-dispersive spectroscopy (EDS) quantifies elemental composition, ensuring stoichiometric Ti:C ratios (~1:1) . Thermogravimetric analysis (TGA) monitors phase transitions during synthesis, such as the reduction of TiCₓO₁₋ₓ to TiC above 1300°C .

Q. What safety protocols are essential for handling TiC nanoparticles in laboratory settings?

TiC nanoparticles require precautions against inhalation and skin contact. Use fume hoods during synthesis, and employ personal protective equipment (PPE) such as N95 masks, gloves, and lab coats. Storage should be in sealed containers with inert gas (e.g., argon) to prevent oxidation. Safety data sheets (SDS) recommend emergency procedures for exposure, including eye rinsing and medical consultation .

Advanced Research Questions

Q. How can synthesis parameters be optimized to minimize oxygen content in TiC for high-temperature applications?

Oxygen impurities in TiC degrade thermal stability. To mitigate this, vacuum carbothermal reduction (50 Pa pressure) at 1550°C for 4 hours reduces oxygen intermediates (e.g., TiCₓO₁₋ₓ). Pre-milling TiO₂ and carbon precursors enhances reactivity, lowering the required reduction temperature . Advanced methods like microwave-assisted synthesis enable rapid heating rates, minimizing intermediate phases and achieving oxygen-free TiC at lower temperatures (~1200°C) .

Q. What causes discrepancies in reported mechanical properties of TiC-reinforced composites?

Inconsistencies arise from variations in TiC dispersion, interfacial bonding, and residual stress. For metal matrix composites (e.g., Al/TiC), poor wettability between TiC and molten aluminum can lead to agglomeration. Solutions include pre-coating TiC with nickel via electroless deposition or using mechanical alloying to improve particle distribution . Quantifying interfacial strength via nanoindentation or TEM-based strain mapping can resolve such contradictions .

Q. How does graphene functionalization enhance TiC's electrochemical performance in energy storage?

Graphene-TiC hybrids exhibit improved conductivity and pseudocapacitance. For instance, graphene layers prevent TiC nanoparticle aggregation, increasing active surface area. In supercapacitors, TiC/graphene composites achieve specific capacitances >300 F/g due to synergistic ion adsorption and Faradaic reactions. Synthesis involves in-situ reduction of graphene oxide with Ti precursors (e.g., TiCl₄) under hydrothermal conditions .

Q. What methodologies enable the synthesis of 2D Ti₃C₂ MXenes from Ti₃AlC₂?

MXenes are produced by selectively etching aluminum from Ti₃AlC₂ using hydrofluoric acid (HF, 48–50%) for 2 hours. The resulting Ti₃C₂ layers terminate with -OH/-F groups, forming hydrophilic, conductive "clays." Delamination into single-layer sheets requires intercalation with DMSO or TMAOH, followed by sonication. Applications span flexible electronics and electromagnetic shielding .

Q. How can in-situ techniques (e.g., high-temperature XRD) resolve reaction mechanisms during TiC formation?

In-situ XRD tracks phase evolution during carbothermal reduction, identifying transient oxides (e.g., Ti₄O₇ → Ti₃O₅ → TiC). Coupled with mass spectrometry, it quantifies CO(g) release, validating kinetic models. For example, diffusion-controlled kinetics dominate above 1300°C, aligning with the shrinking-core model .

Q. Methodological Challenges and Innovations

Q. What strategies improve the dispersion of TiC in polymer matrices for structural composites?

Surface modification of TiC with silanes (e.g., APTES) enhances compatibility with polymers like PVA-PAAm. Solvent-assisted ball milling achieves uniform dispersion, critical for optimizing mechanical and dielectric properties. For epoxy composites, covalent bonding between TiC and the matrix reduces stress concentrations, improving fracture toughness .

Q. How do computational methods (DFT, MD) guide the design of TiC-based materials?

Density functional theory (DFT) predicts TiC’s electronic structure, surface energy, and adsorption properties. Molecular dynamics (MD) simulations model thermal stability, revealing that oxygen vacancies lower sintering temperatures. These tools accelerate the discovery of dopants (e.g., Ta, Nb) to enhance oxidation resistance in ultra-high-temperature ceramics .